1-ethynyl-N-methylcyclohexan-1-amine hydrochloride
Overview
Description
1-Ethynyl-N-methylcyclohexan-1-amine hydrochloride (EMCHHCl) is a synthetic, organo-nitrogen compound with a wide range of potential applications in the laboratory setting. It is a colorless, crystalline solid that is soluble in water and has a melting point of 66-68°C. EMCHHCl is a derivative of N-methylcyclohexanamine, a cycloalkyl amine with several derivatives that have been investigated for their pharmacological and biological activities.
Scientific Research Applications
1-ethynyl-N-methylcyclohexan-1-amine hydrochloride has been used in a variety of scientific research applications, including as a model compound for the study of enzyme-catalyzed reactions, as a substrate for the study of enzymatic hydrolysis, and as an inhibitor of enzymes such as chymotrypsin, trypsin, and urease. It has also been used to study the mechanism of action of a variety of drugs, as well as to investigate the effects of environmental pollutants on aquatic ecosystems.
Mechanism of Action
The mechanism of action of 1-ethynyl-N-methylcyclohexan-1-amine hydrochloride is still being investigated, but it is believed to involve the inhibition of enzymes, such as chymotrypsin and trypsin, by forming a covalent bond with the enzyme’s active site. This covalent bond prevents the enzyme from catalyzing the hydrolysis of the substrate, thus inhibiting its activity.
Biochemical and Physiological Effects
1-ethynyl-N-methylcyclohexan-1-amine hydrochloride has been shown to have a variety of biochemical and physiological effects, including the inhibition of protein synthesis, the inhibition of cell proliferation, and the inhibition of enzyme activity. It has also been shown to have an anti-inflammatory effect, as well as an effect on the regulation of cell cycle progression.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-ethynyl-N-methylcyclohexan-1-amine hydrochloride in laboratory experiments is its ability to inhibit the activity of enzymes. This makes it a useful tool for studying the mechanism of action of drugs and environmental pollutants, as well as for investigating the effects of these substances on aquatic ecosystems. However, its use in laboratory experiments is limited by its instability and its tendency to form insoluble complexes with other compounds.
Future Directions
Given the wide range of potential applications of 1-ethynyl-N-methylcyclohexan-1-amine hydrochloride, there are a number of possible future directions for research. These include further investigation into the mechanism of action of 1-ethynyl-N-methylcyclohexan-1-amine hydrochloride, as well as its potential therapeutic and environmental applications. Additionally, further research could be conducted into the development of more stable derivatives of 1-ethynyl-N-methylcyclohexan-1-amine hydrochloride, as well as into the development of new methods for its synthesis. Finally, further research could be conducted into the potential use of 1-ethynyl-N-methylcyclohexan-1-amine hydrochloride in the synthesis of other compounds, such as those used in the pharmaceutical industry.
Synthesis Methods
1-ethynyl-N-methylcyclohexan-1-amine hydrochloride can be synthesized via a two-step process involving the reaction of N-methylcyclohexanamine with ethynyl bromide in acetonitrile, followed by the addition of hydrochloric acid. This reaction yields a white solid that can be purified by crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethynyl-N-methylcyclohexan-1-amine hydrochloride involves the reaction of N-methylcyclohexanone with ethynylmagnesium bromide, followed by reduction of the resulting alkyne with lithium aluminum hydride, and finally quaternization with hydrochloric acid.", "Starting Materials": [ "N-methylcyclohexanone", "ethynylmagnesium bromide", "lithium aluminum hydride", "hydrochloric acid" ], "Reaction": [ "Step 1: N-methylcyclohexanone is reacted with ethynylmagnesium bromide in anhydrous ether to form 1-ethynyl-N-methylcyclohexan-1-ol.", "Step 2: The resulting alkyne is reduced with lithium aluminum hydride in dry ether to form 1-ethynyl-N-methylcyclohexan-1-amine.", "Step 3: The amine is quaternized with hydrochloric acid to form 1-ethynyl-N-methylcyclohexan-1-amine hydrochloride." ] } | |
CAS RN |
2763755-53-7 |
Product Name |
1-ethynyl-N-methylcyclohexan-1-amine hydrochloride |
Molecular Formula |
C9H16ClN |
Molecular Weight |
173.7 |
Purity |
95 |
Origin of Product |
United States |
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